Cas no 2030725-10-9 (N'-hydroxy-4-(piperazin-1-yl)butanimidamide)

• Product Name: N'-hydroxy-4-(piperazin-1-yl)butanimidamide
• CAS No: 2030725-10-9
• MF: C₈H₁₈N₄O
• MW: 186.254721164703
• CID: 6442481
• PubChem ID: 165506928
• Update Time: 2025-06-08

N'-hydroxy-4-(piperazin-1-yl)butanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-4-(piperazin-1-yl)butanimidamide
• 2030725-10-9
• EN300-1291883

• Inchi： 1S/C8H18N4O/c9-8(11-13)2-1-5-12-6-3-10-4-7-12/h10,13H,1-7H2,(H2,9,11)
• InChI Key： NJUDJYAFQCHOMD-UHFFFAOYSA-N
• SMILES： O/N=C(/CCCN1CCNCC1)\N

Computed Properties

• Exact Mass: 186.14806121g/mol
• Monoisotopic Mass: 186.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 73.9Ų

Additional information on N'-hydroxy-4-(piperazin-1-yl)butanimidamide

N'-hydroxy-4-(piperazin-1-yl)butanimidamide (CAS No. 2030725-10-9): A Comprehensive Overview

N'-hydroxy-4-(piperazin-1-yl)butanimidamide (CAS No. 2030725-10-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic uses of N'-hydroxy-4-(piperazin-1-yl)butanimidamide.

Chemical Structure and Properties

N'-hydroxy-4-(piperazin-1-yl)butanimidamide is a small molecule with a molecular formula of C₈H₁₆N₄O and a molecular weight of 188.23 g/mol. The compound features a piperazine ring and an amide group, which are key structural elements contributing to its biological activity. The presence of the hydroxyl group adds polarity and enhances solubility, making it suitable for various pharmaceutical formulations.

The chemical structure of N'-hydroxy-4-(piperazin-1-yl)butanimidamide can be represented as follows:

            O
            |
            N-C-C-N
            |   |   |
            H   C   N
                |   |
                C   N
                |   |
                C   N
                |   |
                C   N
                |   |
                H   H
        

This structure suggests that the compound may exhibit interactions with various biological targets, such as receptors and enzymes, due to its functional groups.

Synthesis Methods

The synthesis of N'-hydroxy-4-(piperazin-1-yl)butanimidamide has been reported in several studies. One common method involves the reaction of 4-piperazinylbutyric acid with hydroxylamine under appropriate conditions. The reaction typically proceeds via an amide formation step followed by the introduction of the hydroxyl group. This method is efficient and scalable, making it suitable for large-scale production.

            4-Piperazinylbutyric Acid + Hydroxylamine → N'-hydroxy-4-(piperazin-1-yl)butanimidamide
        

Biological Activities

N'-hydroxy-4-(piperazin-1-yl)butanimidamide has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, N'-hydroxy-4-(piperazin-1-yl)butanimidamide has demonstrated significant anti-cancer activity in vitro and in vivo studies. It has been shown to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that the compound may have potential as a novel therapeutic agent for cancer treatment.

Furthermore, preliminary studies have indicated that N'-hydroxy-4-(piperazin-1-yl)butanimidamide possesses neuroprotective properties. It has been shown to reduce oxidative stress and protect neurons from damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Potential Therapeutic Applications

The diverse biological activities of N'-hydroxy-4-(piperazin-1-yl)butanimidamide make it a promising candidate for various therapeutic applications. In the context of inflammatory diseases, this compound could be developed into a new class of anti-inflammatory drugs with fewer side effects compared to existing treatments.

In cancer therapy, the ability of N'-hydroxy-4-(piperazin-1-yl)butanimidamide to induce apoptosis in cancer cells suggests its potential as a targeted therapy. Clinical trials are currently underway to evaluate its safety and efficacy in treating various types of cancer.

In neurodegenerative diseases, the neuroprotective properties of this compound could lead to new treatments that address the underlying mechanisms of these conditions. Further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

Conclusion

N'-hydroxy-4-(piperazin-1-yl)butanimidamide (CAS No. 2030725-10-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory, anti-cancer, and neuroprotective therapies make it an exciting area of research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.